N-Benzyl-3,3-bis(4-methoxyphenyl)acrylamide

• CAS RN: 115499-61-1
• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-benzyl-3,3-bis(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C24H23NO3/c1-27-21-12-8-19(9-13-21)23(20-10-14-22(28-2)15-11-20)16-24(26)25-17-18-6-4-3-5-7-18/h3-16H,17H2,1-2H3,(H,25,26)
• InChI Key: HKKQHKSIIQXQBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=CC(=O)NCC2=CC=CC=C2)C3=CC=C(C=C3)OC

Description

N-Benzyl-3,3-bis(4-methoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C24H23NO3 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.84 g (0.01M) of 3,3-bis(4-methoxyphenyl)acrylic acid was dissolved in 10 ml of dimethylformamide. To the obtained solution, 1.2 g (0.012M) of triethylamine and 1.2 g of ethyl chlorocarbonate were added under icecooling. After one hour, 1.2 g of benzylamine was added thereto and the mixture was stirred at room temperature for one hour. After the completion of the reaction, the reaction mixture was dissolved in 50 ml of ethyl acetate, washed with 10% hydrochloric acid, a saturated aqueous solution of NaHCO3 and a saline solution successively and dried over magnesium sulfate followed by purifying by silica gel column chromategraphy. Thus 3.3 g of the title compound having the following physicochemical properties was obtained.